Cas no 1057671-09-6 (3-(4-chloro-2-fluorophenyl)propanal)

3-(4-Chloro-2-fluorophenyl)propanal is a versatile aromatic aldehyde intermediate used in organic synthesis and pharmaceutical applications. Its structure, featuring both chloro and fluoro substituents on the phenyl ring, enhances reactivity and selectivity in cross-coupling reactions, making it valuable for constructing complex molecules. The propanal side chain provides a functional handle for further derivatization, such as reductions or nucleophilic additions. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its balanced electronic properties and stability under typical reaction conditions. High purity grades ensure consistent performance in research and industrial processes.

3-(4-chloro-2-fluorophenyl)propanal structure

1057671-09-6 structure

Product Name:3-(4-chloro-2-fluorophenyl)propanal

CAS No:1057671-09-6

MF:C₉H₈ClFO

MW:186.610625267029

MDL:MFCD09028616

CID:4969635

PubChem ID:53434325

Update Time:2025-05-22

3-(4-chloro-2-fluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

- 3-(4'-Chloro-2'-fluorophenyl)propionaldehyde
- 3-(4-chloro-2-fluorophenyl)propanal
- MDL： MFCD09028616
- Inchi： 1S/C9H8ClFO/c10-8-4-3-7(2-1-5-12)9(11)6-8/h3-6H,1-2H2
- InChI Key： VOFJKSGJOUUMGR-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)F)CCC=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 152
XLogP3: 2.3
Topological Polar Surface Area: 17.1

3-(4-chloro-2-fluorophenyl)propanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013027246-250mg	3-(4'-Chloro-2'-fluorophenyl)propionaldehyde	1057671-09-6	97%	250mg	$489.60	2023-09-04
Alichem	A013027246-500mg	3-(4'-Chloro-2'-fluorophenyl)propionaldehyde	1057671-09-6	97%	500mg	$806.85	2023-09-04
Alichem	A013027246-1g	3-(4'-Chloro-2'-fluorophenyl)propionaldehyde	1057671-09-6	97%	1g	$1490.00	2023-09-04
Enamine	EN300-1982030-1g	3-(4-chloro-2-fluorophenyl)propanal	1057671-09-6		1g	$770.0	2023-09-16
Enamine	EN300-1982030-5g	3-(4-chloro-2-fluorophenyl)propanal	1057671-09-6		5g	$2235.0	2023-09-16
Enamine	EN300-1982030-10g	3-(4-chloro-2-fluorophenyl)propanal	1057671-09-6		10g	$3315.0	2023-09-16
Enamine	EN300-1982030-0.05g	3-(4-chloro-2-fluorophenyl)propanal	1057671-09-6		0.05g	$647.0	2023-09-16
Enamine	EN300-1982030-0.1g	3-(4-chloro-2-fluorophenyl)propanal	1057671-09-6		0.1g	$678.0	2023-09-16
Enamine	EN300-1982030-0.25g	3-(4-chloro-2-fluorophenyl)propanal	1057671-09-6		0.25g	$708.0	2023-09-16
Enamine	EN300-1982030-0.5g	3-(4-chloro-2-fluorophenyl)propanal	1057671-09-6		0.5g	$739.0	2023-09-16